Cas no 110435-89-7 (1-(2-methoxyethyl)-3-nitrobenzene)
110435-89-7 structure
Product Name:1-(2-methoxyethyl)-3-nitrobenzene
CAS No:110435-89-7
MF:C9H11NO3
MW:181.188542604446
CID:1198843
PubChem ID:14200683
Update Time:2025-04-20
1-(2-methoxyethyl)-3-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methoxyethyl)-3-nitrobenzene
- ACMC-20mddx
- SureCN6674437
- Benzene, 1-(2-methoxyethyl)-3-nitro-
- CTK0D4767
- Methyl-3-nitrophenethylether
- AGN-PC-000OT7
- ACMC-20mddx; SureCN6674437; Benzene, 1-(2-methoxyethyl)-3-nitro-; CTK0D4767; Methyl-3-nitrophenethylether; AGN-PC-000OT7;
- 110435-89-7
- 3-Nitrophenethyl alcohol, methyl ether
- SCHEMBL6674437
- DTXSID10557297
-
- Inchi: 1S/C9H11NO3/c1-13-6-5-8-3-2-4-9(7-8)10(11)12/h2-4,7H,5-6H2,1H3
- InChI Key: RSPHSWMLOQVDSX-UHFFFAOYSA-N
- SMILES: O(C)CCC1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55Ų
1-(2-methoxyethyl)-3-nitrobenzene Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
110435-89-7 (1-(2-methoxyethyl)-3-nitrobenzene) Related Products
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